Cas no 1488423-70-6 (1-butyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-butyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1488423-70-6
• MF: C₁₃H₂₃BN₂O₂
• MW: 250.144923448563
• MDL: MFCD17014638
• CID: 4602063
• PubChem ID: 74889305
• Update Time: 2025-06-22

1-butyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-1H-pyrazole-4-boronic acid, pinacol ester
• 1H-Pyrazole, 1-butyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1-Butyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• AKOS026671058
• AT16621
• MFCD17014638
• 1488423-70-6
• BS-30995
• 1-BUTYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRAZOLE
• DB-162513
• F2147-6913
• CS-0135455
• 1-butyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

• MDL： MFCD17014638
• Inchi： 1S/C13H23BN2O2/c1-6-7-8-16-10-11(9-15-16)14-17-12(2,3)13(4,5)18-14/h9-10H,6-8H2,1-5H3
• InChI Key： ZNCVRSHACQYXHU-UHFFFAOYSA-N
• SMILES： N1(CCCC)C=C(B2OC(C)(C)C(C)(C)O2)C=N1

Computed Properties

• Exact Mass: 250.1852581g/mol
• Monoisotopic Mass: 250.1852581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.0±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 353.1±15.0 °C at 760 mmHg
• Flash Point: 167.4±20.4 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-butyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-butyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Comprehensive Overview of 1-butyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 1488423-70-6)

The compound 1-butyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 1488423-70-6) is a highly versatile boron-containing heterocycle that has garnered significant attention in modern organic synthesis and pharmaceutical research. With its unique dioxaborolane moiety and pyrazole backbone, this molecule serves as a critical intermediate in the development of targeted therapeutics, catalysts, and functional materials. Its CAS number 1488423-70-6 is frequently searched in chemical databases, reflecting its growing importance in both academic and industrial applications.

One of the key features of 1-butyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern C-C bond formation. Researchers and chemists often explore its reactivity to construct complex biaryl structures, which are prevalent in drug discovery and material science. The dioxaborolane group enhances stability and solubility, making it a preferred choice for high-throughput synthesis and combinatorial chemistry workflows.

In recent years, the demand for boron-based compounds like CAS 1488423-70-6 has surged due to their applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. These cutting-edge therapeutic modalities rely on precise molecular recognition, where the pyrazole-boronate scaffold offers exceptional tunability. Additionally, the compound’s lipophilic butyl chain improves membrane permeability, a hot topic in bioavailability optimization for CNS-targeting drugs.

From an industrial perspective, 1-butyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is synthesized via palladium-catalyzed borylation, a process optimized for scalability and yield. Environmental concerns have driven innovations in green chemistry, prompting studies on solvent-free or aqueous-phase reactions for this compound. Such advancements align with the global push toward sustainable chemical manufacturing, a frequently searched topic among process chemists.

The compound’s spectroscopic properties (e.g., NMR and HRMS data) are well-documented, facilitating its identification in quality control protocols. Analytical chemists often query CAS 1488423-70-6 HPLC methods or storage stability guidelines, underscoring its practical relevance. Proper handling under inert atmospheres is recommended to preserve its boronic ester integrity, a detail critical for long-term storage.

Emerging trends in AI-driven drug design have further spotlighted 1-butyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole as a fragment library candidate. Machine learning models predict its potential in allosteric modulation and protein-protein interaction inhibition, areas dominating recent literature. This synergy between computational chemistry and experimental validation makes the compound a focal point for next-gen drug development.

In summary, 1-butyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 1488423-70-6) exemplifies the convergence of structural ingenuity and practical utility. Its applications span from small-molecule probes to industrial catalysis, addressing contemporary challenges in precision medicine and green synthesis. As research evolves, this compound will undoubtedly remain a staple in the toolkit of medicinal chemists and material scientists alike.